Cas no 1187171-38-5 (2-(4-Hexylbenzoyl)-6-methoxypyridine)
2-(4-Hexylbenzoyl)-6-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Hexylbenzoyl)-6-methoxypyridine
- (4-Hexylphenyl)(6-methoxypyridin-2-yl)methanone
-
- Inchi: 1S/C19H23NO2/c1-3-4-5-6-8-15-11-13-16(14-12-15)19(21)17-9-7-10-18(20-17)22-2/h7,9-14H,3-6,8H2,1-2H3
- InChI Key: VEGJFPMWCHZCNW-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(N=1)OC)C1C=CC(=CC=1)CCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 323
- Topological Polar Surface Area: 39.2
2-(4-Hexylbenzoyl)-6-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203081-1g |
2-(4-Hexylbenzoyl)-6-methoxypyridine |
1187171-38-5 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Fluorochem | 203081-2g |
2-(4-Hexylbenzoyl)-6-methoxypyridine |
1187171-38-5 | 97% | 2g |
£837.00 | 2022-03-01 | |
| Fluorochem | 203081-5g |
2-(4-Hexylbenzoyl)-6-methoxypyridine |
1187171-38-5 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| TRC | H091835-250mg |
2-(4-Hexylbenzoyl)-6-methoxypyridine |
1187171-38-5 | 250mg |
$ 440.00 | 2022-06-04 | ||
| TRC | H091835-500mg |
2-(4-Hexylbenzoyl)-6-methoxypyridine |
1187171-38-5 | 500mg |
$ 735.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1781806-1g |
(4-Hexylphenyl)(6-methoxypyridin-2-yl)methanone |
1187171-38-5 | 97% | 1g |
¥15288.00 | 2024-08-09 |
2-(4-Hexylbenzoyl)-6-methoxypyridine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-(4-Hexylbenzoyl)-6-methoxypyridine
Introduction to 2-(4-Hexylbenzoyl)-6-methoxypyridine (CAS No. 1187171-38-5)
2-(4-Hexylbenzoyl)-6-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1187171-38-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyridine core substituted with a methoxy group and an 4-hexylbenzoyl moiety, has garnered attention due to its structural features and potential biological activities. The 4-hexylbenzoyl group introduces a lipophilic character, while the methoxy substitution on the pyridine ring enhances its solubility and metabolic stability, making it a promising candidate for further exploration in drug discovery.
The synthesis of 2-(4-Hexylbenzoyl)-6-methoxypyridine involves multi-step organic transformations, typically starting from commercially available pyridine derivatives. The introduction of the 4-hexylbenzoyl group requires careful control of reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve efficient and selective functionalization of the pyridine ring. These advancements in synthetic chemistry have not only improved the accessibility of the compound but also paved the way for its incorporation into more complex molecular architectures.
Recent research has highlighted the potential of 2-(4-Hexylbenzoyl)-6-methoxypyridine as a bioactive scaffold. Studies have demonstrated its interaction with various biological targets, including enzymes and receptors involved in metabolic pathways. The compound's ability to modulate these pathways makes it a valuable tool for investigating disease mechanisms and developing novel therapeutic strategies. For instance, preliminary in vitro studies suggest that 2-(4-Hexylbenzoyl)-6-methoxypyridine may exhibit inhibitory effects on certain enzymes associated with inflammation and oxidative stress, which are key factors in chronic diseases such as diabetes and neurodegenerative disorders.
The structural features of 2-(4-Hexylbenzoyl)-6-methoxypyridine also make it an attractive candidate for drug delivery applications. The lipophilic nature of the 4-hexylbenzoyl group facilitates membrane permeability, enhancing the compound's ability to cross biological barriers. This property is particularly relevant in the development of central nervous system (CNS) therapeutics, where efficient delivery remains a significant challenge. Additionally, the methoxy group can serve as a site for further derivatization, allowing for the creation of analogs with tailored pharmacokinetic profiles.
In vivo studies have begun to explore the pharmacological properties of 2-(4-Hexylbenzoyl)-6-methoxypyridine. Animal models have provided insights into its distribution, metabolism, and excretion (DME) characteristics. These studies are crucial for understanding how the compound behaves within a living organism and for identifying potential side effects or toxicities. Preliminary findings indicate that 2-(4-Hexylbenzoyl)-6-methoxypyridine is well-tolerated at tested doses, with no significant adverse effects observed. This encourages further investigation into its therapeutic potential.
The development of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 2-(4-Hexylbenzoyl)-6-methoxypyridine. These platforms allow researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity profiles. HTS has already been instrumental in identifying lead compounds for further optimization, streamlining the drug discovery pipeline. The integration of computational chemistry techniques, such as molecular docking and virtual screening, complements HTS by predicting binding affinities and interactions between 2-(4-Hexylbenzoyl)-6-methoxypyridine and target proteins.
Future directions in the study of 2-(4-Hexylbenzoyl)-6-methoxypyridine include exploring its role in translational medicine. By correlating in vitro findings with clinical outcomes, researchers can better understand how this compound translates from laboratory settings to real-world therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to drive these investigations forward. Such partnerships leverage expertise across multiple disciplines, fostering innovation and accelerating progress.
The versatility of 2-(4-Hexylbenzoyl)-6-methoxypyridine as a chemical scaffold also opens doors for interdisciplinary research. Its application in materials science, for example, could lead to novel polymers or coatings with unique properties derived from its structural motifs. By bridging chemistry with other scientific fields, researchers can uncover new possibilities and expand the utility of this compound beyond traditional pharmaceutical applications.
In conclusion,2-(4-Hexylbenzoyl)-6-methoxypyridine (CAS No. 1187171-38-5) represents a fascinating subject of study with broad implications in medicinal chemistry and beyond. Its unique structural features and demonstrated bioactivity make it a compelling candidate for further exploration in drug discovery and development. As research continues to uncover new applications and therapeutic potentials,2-(4-Hexylbenzoyl)-6-methoxypyridine is poised to play an important role in addressing some of today's most pressing medical challenges.
1187171-38-5 (2-(4-Hexylbenzoyl)-6-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)